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Compound of Interest

Compound Name: tert-Butyl methyl adipate

Cat. No.: B8138605 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tert-butyl methyl adipate is an unsymmetrical diester of adipic acid, featuring both a methyl

ester and a tert-butyl ester functional group. This structural arrangement imparts a distinct

reactivity profile, allowing for selective chemical transformations at either end of the C6

aliphatic chain. This differential reactivity makes it a valuable building block and linker in

organic synthesis, particularly in the construction of complex molecules and in drug

development for applications such as PROTACs and antibody-drug conjugates.

This technical guide provides an in-depth overview of the reactivity of tert-butyl methyl
adipate, summarizing key reactions, providing detailed experimental protocols for analogous

transformations, and presenting quantitative data where available.

Core Reactivity Principles
The key to understanding the reactivity of tert-butyl methyl adipate lies in the differing

properties of the two ester groups.

Methyl Ester: The methyl ester is susceptible to nucleophilic attack and can undergo

hydrolysis (typically under basic conditions), transesterification, reduction, and substitution

reactions.[1][2]
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tert-Butyl Ester: The tert-butyl ester is sterically hindered, making it resistant to nucleophilic

attack under basic or neutral conditions.[3] However, it is labile under acidic conditions,

where it undergoes cleavage to release isobutylene and the corresponding carboxylic acid.

[1][2]

This orthogonal reactivity allows for the selective modification of one ester group while the

other remains intact, providing a powerful tool for multi-step synthesis.

Chemical Transformations
Selective Deprotection of the tert-Butyl Ester (Acid-
Catalyzed)
The tert-butyl ester can be selectively cleaved under acidic conditions to yield adipic acid

monomethyl ester. This reaction is typically clean and high-yielding.

Reaction Scheme:
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Reagents

tert-Butyl Methyl Adipate Carboxylate Salt
  

Adipic Acid Mono-tert-butyl Ester
  

1. NaOH, H₂O/MeOH

2. H₃O⁺
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Reagents

tert-Butyl Methyl Adipate 6-hydroxy-hexanoic acid tert-butyl ester
  

Reducing Agent (e.g., LiBH₄)

Adipic Acid Mono-esterification with Methanol Adipic Acid Monomethyl Ester Protection of Carboxylic Acid
(e.g., as tert-butyl ester) tert-Butyl Methyl Adipate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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